BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
Glyceryl Trinonadecanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glyceryl trinonadecanoate

Cat. No.: B7804146

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glyceryl trinonadecanoate, also known as trinonadecanoin, is a saturated triglyceride
composed of a glycerol backbone esterified with three nonadecanoic acid chains. As a high-
purity lipid, it serves as a valuable tool in various research and development applications,
including lipidomics, drug delivery systems, and as a reference standard in analytical chemistry.
This technical guide provides a comprehensive overview of the known physical properties of
Glyceryl trinonadecanoate, details relevant experimental protocols for their determination,
and presents a logical workflow for its physical characterization.

Core Physical Properties

The physical characteristics of Glyceryl trinonadecanoate are primarily dictated by its long,
saturated fatty acid chains, which lead to a well-ordered crystalline structure at room
temperature.

Data Presentation

A summary of the key physical and chemical identifiers for Glyceryl trinonadecanoate is
provided in the table below. It is important to note that while fundamental properties are well-
documented, specific experimental values for properties such as melting point, boiling point,
and density are not readily available in the reviewed scientific literature.
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Property Value Source(s)
Molecular Formula CeoH1160s6 [1]
Molecular Weight 933.56 g/mol [1]

CAS Number 26536-13-0 [1]
Physical Form Solid, Powder

Melting Point

Data not available. Estimated
to be similar to other long-
chain saturated triglycerides
(e.g., Tristearin: 55-73 °C)[2].

Boiling Point

Data not available.
Triglycerides typically
decompose at high
temperatures before boiling

under atmospheric pressure.

Density

Data not available.

Solubility in Water

Practically insoluble.

[3]

Solubility in Organic Solvents

Expected to be soluble in
nonpolar organic solvents like
chloroform and diethyl ether,
and sparingly soluble in

ethanol.

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key

physical properties of solid triglycerides like Glyceryl trinonadecanoate.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity.

Methodology:
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o Asmall, finely powdered sample of Glyceryl trinonadecanoate is packed into a capillary
tube, sealed at one end.

e The capillary tube is placed in a melting point apparatus, which contains a heating block and
a thermometer.

e The sample is heated at a slow, controlled rate.

e The temperature at which the substance begins to melt (the first appearance of liquid) and
the temperature at which it becomes completely liquid are recorded. This range represents
the melting point.

Density Determination (Gas Pychometry)

For powdered solids, gas pycnometry provides an accurate measurement of true density.

Methodology:

A known mass of Glyceryl trinonadecanoate powder is placed in a sample chamber of a
known volume.

e Aninert gas, typically helium, is introduced into the chamber and then expanded into a
second chamber of known volume.

e The pressure difference before and after the expansion is measured.

» Using the ideal gas law, the volume of the solid sample can be accurately determined, and
subsequently, its density is calculated (mass/volume).

Solubility Determination (Gravimetric Method)

This method determines the solubility of a substance in a particular solvent.
Methodology:

» An excess amount of Glyceryl trinonadecanoate is added to a known volume of a specific
solvent (e.g., ethanol, chloroform) in a sealed container.
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e The mixture is agitated at a constant temperature for a prolonged period to ensure
equilibrium is reached.

e The undissolved solid is separated from the solution by filtration or centrifugation.
¢ A known volume of the saturated solution is then carefully evaporated to dryness.

e The mass of the remaining solid residue is measured, allowing for the calculation of the
solubility in terms of mass per unit volume (e.g., mg/mL).

Logical Workflow Visualization

The following diagram illustrates a general workflow for the physical characterization of a
triglyceride such as Glyceryl trinonadecanoate.
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Caption: Workflow for the physical characterization of Glyceryl trinonadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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